Cas no 89640-80-2 (Methyl 3-oxo-2,3-dihydropyridazine-4-carboxylate)

• Product Name: Methyl 3-oxo-2,3-dihydropyridazine-4-carboxylate
• CAS No: 89640-80-2
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD14584673
• CID: 1038774
• PubChem ID: 23018236
• Update Time: 2025-09-27

Methyl 3-oxo-2,3-dihydropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxo-2,3-dihydropyridazine-4-carboxylate
• 3-Oxo-2,3-dihydro-pyridazine-4-carboxylic acid methyl ester
• 3-Oxo-2,3-dihydropyridazine-4-carboxylic acid methyl ester
• methyl 6-oxo-1H-pyridazine-5-carboxylate
• P11740
• 89640-80-2
• Methyl3-oxo-2,3-dihydropyridazine-4-carboxylate
• AMY36372
• FT-0768149
• A861109
• DTXSID10629822
• CS-0049068
• AS-51028
• PB26960
• SCHEMBL22322587
• Methyl 3-hydroxypyridazine-4-carboxylate
• MFCD14584673
• AKOS016002801
• SCHEMBL13534260
• DB-078458
• METHYL 3-OXO-2H-PYRIDAZINE-4-CARBOXYLATE

• MDL： MFCD14584673
• Inchi： 1S/C6H6N2O3/c1-11-6(10)4-2-3-7-8-5(4)9/h2-3H,1H3,(H,8,9)
• InChI Key： RKQKUIQFNORDEO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=NNC1=O)=O

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 67.8Ų

Methyl 3-oxo-2,3-dihydropyridazine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones